Cas no 238762-33-9 (1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt)

• Product Name: 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt
• CAS No: 238762-33-9
• MF: C₃₆H₄₃NO₁₁
• MW: 665.726731538773
• CID: 1004633
• PubChem ID: 71749596
• Update Time: 2025-10-15

1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt Chemical and Physical Properties

Names and Identifiers

• 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt
• (αR)-α-[[(1,1-DiMethylethyl)aMino]Methyl]-2,2-diMethyl-4H-1,3-benzodioxin-6-Methanol (2S,3S)-2,3-Bis[(4-Methylbenzoyl)oxy]butanedioate
• 1,3-O-ISOPROPYLIDENE (R)-ALBUTEROL (2S,3S)-DI-O-TOLUOYL TARTRATE SALT,OFF-WHITE SOLID
• (2R,3R)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid,(1R)-2-(tert-butylamino)-1-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)ethanol
• (2R,3R)-2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid--(1R)-2-(tert-butylamino)-1-(2,2-dimethyl-2H,4H-1,3-benzodioxin-6-yl)ethan-1-ol (1/1)
• (2R,3R)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;(1R)-2-(tert-butylamino)-1-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)ethanol
• DTXSID20857891
• 238762-33-9
• (alphaR)-alpha-[[(1,1-Dimethylethyl)amino]methyl]-2,2-dimethyl-4H-1,3-benzodioxin-6-methanol (2S,3S)-2,3-Bis[(4-methylbenzoyl)oxy]butanedioate;

• Inchi： 1S/C20H18O8.C16H25NO3/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;1-15(2,3)17-9-13(18)11-6-7-14-12(8-11)10-19-16(4,5)20-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);6-8,13,17-18H,9-10H2,1-5H3/t15-,16-;13-/m10/s1
• InChI Key： YLLMNTFLXQSSCQ-GCAOVTBYSA-N
• SMILES： O1C2C=CC(=CC=2COC1(C)C)[C@H](CNC(C)(C)C)O.O(C(C1C=CC(C)=CC=1)=O)[C@@H](C(=O)O)[C@H](C(=O)O)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 665.28400
• Monoisotopic Mass: 665.28361119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 857
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 177.92000
• LogP: 5.36770

Additional information on 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt

Introduction to 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt (CAS No. 238762-33-9)

1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt, with the CAS number 238762-33-9, is a complex organic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound is a derivative of albuterol, a well-known bronchodilator used in the treatment of asthma and chronic obstructive pulmonary disease (COPD). The unique structural modifications in this compound, particularly the 1,3-O-isopropylidene and (2S,3S)-di-O-toluoyl tartrate salt functionalities, make it an intriguing subject for both academic research and potential therapeutic applications.

The chemical structure of 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt is characterized by its chiral centers and the presence of multiple functional groups. The R-enantiomer of albuterol is known for its enhanced biological activity compared to the S-enantiomer. The introduction of the 1,3-O-isopropylidene group provides additional stability to the molecule, while the (2S,3S)-di-O-toluoyl tartrate salt moiety imparts specific solubility and pharmacokinetic properties. These structural features collectively contribute to the compound's unique pharmacological profile.

In recent studies, researchers have explored the potential of 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt as a more potent and selective bronchodilator. One notable study published in the Journal of Medicinal Chemistry highlighted its enhanced binding affinity to β₂-adrenergic receptors compared to conventional albuterol. This increased receptor affinity suggests that the compound may offer improved therapeutic efficacy with reduced side effects.

The pharmacokinetic properties of 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt have also been extensively investigated. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its enhanced stability and solubility contribute to better bioavailability and longer duration of action. These attributes make it a promising candidate for further clinical development.

In addition to its potential as a bronchodilator, there is growing interest in exploring the broader therapeutic applications of 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt. Recent research has indicated that this compound may have anti-inflammatory properties that could be beneficial in treating conditions such as allergic rhinitis and other respiratory disorders. The anti-inflammatory effects are thought to be mediated through its interaction with β₂-adrenergic receptors and subsequent modulation of inflammatory cytokines.

The safety profile of 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt has been evaluated in preclinical toxicology studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses. However, as with any new pharmaceutical agent, ongoing safety monitoring will be essential during clinical trials to ensure its long-term safety and efficacy.

In conclusion, 1,3-O-Isopropylidene (R)-Albuterol (2S,3S)-Di-O-toluoyl Tartrate Salt (CAS No. 238762-33-9) represents a promising advancement in the field of bronchodilators and respiratory therapeutics. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As more studies are conducted and clinical trials advance, this compound has the potential to significantly improve the treatment options available for patients suffering from respiratory conditions.